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Compound of Interest

1-Bromo-2,3-
Compound Name:
bis(bromomethyl)benzene

Cat. No.: B176178

A critical discrepancy has been identified between the requested chemical, 1-Bromo-2,3-
bis(bromomethyl)benzene, and the provided CAS number, 38183-24-7. Our comprehensive
search reveals that the CAS number for 1-Bromo-2,3-bis(bromomethyl)benzene is 127168-
82-5.[1][2] Conversely, the CAS number 38183-24-7 corresponds to a different compound, 7,8-
Dihydroxyflavone.[3][4]

This technical guide will proceed with the information available for 1-Bromo-2,3-
bis(bromomethyl)benzene (CAS: 127168-82-5). We advise researchers and scientists to
verify the correct substance for their intended application.

Chemical Suppliers

For researchers seeking to procure 1-Bromo-2,3-bis(bromomethyl)benzene (CAS: 127168-
82-5), several chemical suppliers list this compound in their catalogs. The availability and
pricing can be obtained directly from these vendors.
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Supplier CAS Number Additional Information

Offers the compound with 95%
purity. Storage is

MySkinRecipes 127168-82-5
recommended at 2-8°C under
inert gas.[1]
Lists depositor-supplied
synonyms and provides
PubChem 127168-82-5

aggregated GHS information.
[2]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-2,3-bis(bromomethyl)benzene
Is presented below. This information is crucial for its handling, storage, and application in
experimental settings.

Property Value Source
Molecular Formula CsH7Brs [1][2]
Molecular Weight 342.85 g/mol [1]
IUPAC Name 1-bromo-2,3- 2]

bis(bromomethyl)benzene

SMILES C1=CC(=C(C(=C1)Br)CBrCBr  [2]

INChl=1S/C8H7Br3/c9-4-6-2-1-
InChl 2]
3-8(11)7(6)5-10/h1-3H,4-5H2

Safety and Handling

According to the aggregated GHS information provided by suppliers, 1-Bromo-2,3-
bis(bromomethyl)benzene is classified as acutely toxic if swallowed.[2] Appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety goggles, should be worn
when handling this chemical. It is recommended to work in a well-ventilated area or a fume
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hood. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-Bromo-2,3-
bis(bromomethyl)benzene are not readily available in the public domain, a general approach
for the bromination of substituted xylenes can be inferred from related syntheses. A common
method for benzylic bromination involves the radical bromination of the corresponding
dimethylbenzene derivative using N-Bromosuccinimide (NBS) in the presence of a radical
initiator such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).

General Synthetic Workflow for Benzylic Bromination:

Caption: Generalized workflow for the synthesis of 1-Bromo-2,3-bis(bromomethyl)benzene.

Applications in Drug Development and Research

1-Bromo-2,3-bis(bromomethyl)benzene serves as a key intermediate in organic synthesis.[1]
Its three reactive bromine atoms, two benzylic and one aromatic, allow for selective
functionalization, making it a valuable building block for constructing complex molecules.[1] The
bromomethyl groups are particularly susceptible to nucleophilic substitution, enabling the
introduction of various functionalities. This reactivity is leveraged in the synthesis of
pharmaceuticals and agrochemicals.[1]

While specific signaling pathways directly modulated by 1-Bromo-2,3-
bis(bromomethyl)benzene are not documented, its structural motifs are common in molecules
designed to interact with biological systems. For instance, substituted benzene rings are core
structures in many therapeutic agents. The ability to use this compound as a scaffold for
creating libraries of more complex molecules is of significant interest to drug discovery
professionals.

Logical Relationship of Application:
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Caption: Applications of 1-Bromo-2,3-bis(bromomethyl)benzene in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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